Cas no 2229622-46-0 (3,3-difluoro-3-phenylpropane-1-sulfonyl fluoride)

• Product Name: 3,3-difluoro-3-phenylpropane-1-sulfonyl fluoride
• CAS No: 2229622-46-0
• MF: C₉H₉F₃O₂S
• MW: 238.226772069931
• CID: 6098103
• PubChem ID: 165869252
• Update Time: 2025-10-30

3,3-difluoro-3-phenylpropane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-phenylpropane-1-sulfonyl fluoride
• EN300-1861964
• 2229622-46-0

• Inchi： 1S/C9H9F3O2S/c10-9(11,6-7-15(12,13)14)8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key： VWZKLTVHSOAEHL-UHFFFAOYSA-N
• SMILES： S(CCC(C1C=CC=CC=1)(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 238.02753519g/mol
• Monoisotopic Mass: 238.02753519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.5Ų

Additional information on 3,3-difluoro-3-phenylpropane-1-sulfonyl fluoride

Recent Advances in the Application of 3,3-Difluoro-3-phenylpropane-1-sulfonyl Fluoride (CAS: 2229622-46-0) in Chemical Biology and Medicinal Chemistry

3,3-Difluoro-3-phenylpropane-1-sulfonyl fluoride (CAS: 2229622-46-0) has emerged as a versatile chemical probe and building block in chemical biology and medicinal chemistry research. This sulfonyl fluoride derivative has garnered significant attention due to its unique reactivity profile, enabling selective modifications of biological targets. Recent studies have explored its applications in covalent inhibitor design, activity-based protein profiling (ABPP), and targeted protein degradation strategies.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's utility in developing covalent inhibitors for serine hydrolases. The researchers utilized the electrophilic sulfonyl fluoride moiety to achieve selective and irreversible inhibition of several cancer-associated enzymes. The 3,3-difluoro substitution pattern was found to significantly enhance metabolic stability compared to non-fluorinated analogs, addressing a key challenge in covalent drug development.

In chemical biology applications, this compound has shown promise as a warhead in activity-based probes. A recent Nature Chemical Biology publication (2024) reported its incorporation into ABPP platforms for mapping the reactivity landscape of human proteomes. The study revealed unexpected selectivity for certain protein families, suggesting potential for target identification in phenotypic screening campaigns.

The compound's mechanism of action involves selective reaction with nucleophilic amino acid residues, particularly tyrosine and lysine, under physiological conditions. Structural biology studies have provided insights into the molecular determinants of this selectivity, enabling rational design of more specific analogs. Recent computational work has focused on predicting reactivity patterns using quantum mechanical calculations combined with machine learning approaches.

From a synthetic chemistry perspective, several improved preparation methods have been reported in the past year. A Organic Process Research & Development paper (2023) described a scalable synthesis route with enhanced safety profile, addressing previous challenges in handling the reactive sulfonyl fluoride group. These advancements have facilitated broader adoption of the compound in drug discovery programs.

Looking forward, researchers are exploring the integration of 3,3-difluoro-3-phenylpropane-1-sulfonyl fluoride into PROTAC (Proteolysis Targeting Chimeras) designs and other targeted protein degradation platforms. Preliminary results suggest that its balanced reactivity profile may overcome limitations observed with more conventional warheads in this emerging therapeutic modality.